Cas no 303091-71-6 (2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide)

2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide is a chemically synthesized compound featuring a piperazine core linked to a 3-chlorophenyl group and an acetamide moiety with a trifluoromethoxy-substituted phenyl ring. This structure suggests potential utility in medicinal chemistry, particularly as a ligand for receptor binding studies due to its pharmacophore-rich design. The presence of both chlorophenyl and trifluoromethoxy groups enhances its lipophilicity and metabolic stability, making it a candidate for investigating central nervous system (CNS) targets. Its well-defined molecular architecture allows for precise structure-activity relationship (SAR) studies, supporting applications in neuropharmacology or drug discovery research. The compound is typically characterized by high purity and structural integrity, ensuring reliability in experimental settings.
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide structure
303091-71-6 structure
Product Name:2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
CAS No:303091-71-6
MF:C19H19ClF3N3O2
MW:413.82127404213
CID:5740875
PubChem ID:1270348
Update Time:2025-10-29

2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(3-Chlorophenyl)piperazin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide
    • 303091-71-6
    • AKOS001744378
    • CS-0358641
    • JS-1856
    • STK683918
    • 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
    • 1-Piperazineacetamide, 4-(3-chlorophenyl)-N-[4-(trifluoromethoxy)phenyl]-
    • 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide
    • Inchi: 1S/C19H19ClF3N3O2/c20-14-2-1-3-16(12-14)26-10-8-25(9-11-26)13-18(27)24-15-4-6-17(7-5-15)28-19(21,22)23/h1-7,12H,8-11,13H2,(H,24,27)
    • InChI Key: OIBOJOIHFYMGRL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1CCN(CC(NC2C=CC(=CC=2)OC(F)(F)F)=O)CC1

Computed Properties

  • Exact Mass: 413.1117890g/mol
  • Monoisotopic Mass: 413.1117890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.362±0.06 g/cm3(Predicted)
  • Boiling Point: 540.4±50.0 °C(Predicted)
  • pka: 13.62±0.70(Predicted)

2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1429311-1g
2-(4-(3-Chlorophenyl)piperazin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide
303091-71-6 90%
1g
¥2881.00 2024-05-20

2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide Related Literature

Additional information on 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide

2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide: A Comprehensive Overview

The compound 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide, identified by the CAS number 303091-71-6, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties, which have been explored in recent studies.

The molecular structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is substituted at the 4-position with a 3-chlorophenyl group, adding electronic complexity and potential for bioactivity. Additionally, the molecule features an acetamide group attached to the piperazine ring, which further enhances its functional diversity. The presence of a trifluoromethoxy group on the phenyl ring introduces significant electron-withdrawing effects, potentially influencing the compound's stability and reactivity.

Recent research has focused on the pharmacokinetic properties of this compound, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. Studies have shown that the trifluoromethoxy group plays a crucial role in modulating the compound's solubility and permeability, which are critical factors for its bioavailability. Furthermore, computational modeling has revealed that this compound exhibits favorable drug-like properties, including moderate lipophilicity and hydrogen bonding capacity, making it a promising candidate for drug delivery systems.

In terms of therapeutic applications, this compound has shown potential in several areas of medicine. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The piperazine ring and acetamide group are thought to contribute to its enzymatic activity by providing binding sites for target proteins. Additionally, the trifluoromethoxy group may enhance selectivity by fine-tuning interactions with specific receptor sites.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperazine ring through reductive amination and subsequent substitution reactions to introduce the 3-chlorophenyl and trifluoromethoxy groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the stereochemistry of intermediates, ensuring high purity and yield in the final product.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Initial assessments suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further studies are required to fully understand its long-term impact on ecosystems and to develop sustainable manufacturing practices.

In conclusion, 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide represents a cutting-edge molecule with diverse applications in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing medical science and improving human health.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd